Cas no 1699801-33-6 (5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide)

• Product Name: 5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide
• CAS No: 1699801-33-6
• MF: C₁₆H₁₉F₃N₄O₂
• MW: 356.342873811722
• MDL: MFCD32667259
• CID: 5161650
• Update Time: 2025-06-07

5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, 5-ethoxy-N-(1-methylethyl)-1-[[2-(trifluoromethyl)-4-pyridinyl]methyl]-
• 5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide

• MDL： MFCD32667259
• Inchi： 1S/C16H19F3N4O2/c1-4-25-14-8-12(15(24)21-10(2)3)22-23(14)9-11-5-6-20-13(7-11)16(17,18)19/h5-8,10H,4,9H2,1-3H3,(H,21,24)
• InChI Key： IGNIMHZPCAWZFJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CN=C(C(F)(F)F)C=2)C(OCC)=CC(C(NC(C)C)=O)=N1

Additional information on 5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide

Introduction to 5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide and Its Significance in Modern Chemical Biology

5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide, identified by its CAS number 1699801-33-6, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This molecule, featuring a pyrazole core conjugated with a trifluoromethyl-substituted pyridine moiety, represents a sophisticated blend of heterocyclic chemistry that has been explored for its pharmacological relevance.

The structural framework of 5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide incorporates several key functional groups that contribute to its biological activity. The presence of an ethoxy group at the 5-position of the pyrazole ring, along with a propan-2-yl substituent at the nitrogen position, enhances its solubility and metabolic stability. Additionally, the trifluoromethyl group on the pyridine ring not only influences the electronic properties of the molecule but also contributes to its binding affinity and selectivity in biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. Pyrazole derivatives, in particular, have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound 5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide exemplifies this trend, as it combines the structural advantages of pyrazole with additional functional groups that modulate its pharmacokinetic profile.

In the realm of chemical biology, the incorporation of trifluoromethyl groups has been particularly noteworthy. These groups are known to enhance metabolic stability and binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. The specific placement of the trifluoromethyl group on the pyridine ring in 5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide suggests that it may interact with biological targets in a manner distinct from other related compounds.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features such as the pyrazole core, ethoxy and propan-2-yl substituents, and trifluoromethyl group creates a scaffold that can be further modified to optimize pharmacological properties. Researchers have leveraged computational modeling and high-throughput screening techniques to explore derivatives of this compound, aiming to identify analogs with enhanced efficacy and reduced toxicity.

The significance of 5-ethoxy-N-(propan-2-yl)-1-{2-(trifluoromethyl)pyridin-4-ylmethyl}-1H-pyrazole-3-carboxamide is further underscored by its potential applications in addressing unmet medical needs. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. By targeting these pathways, it could serve as a foundation for developing novel anticancer agents that offer improved therapeutic outcomes.

Moreover, the compound's structural complexity allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. For example, alterations to the substituents on the pyrazole ring or the pyridine moiety could enhance binding affinity or modulate pharmacokinetic parameters. Such flexibility makes 5-ethoxy-N-(propan-2-y l)-1-{2-(trifluoromethyl)pyridin -4 - ylmethyl } - 1 H - pyrazole - 3 - carboxamide a valuable tool in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically begins with the preparation of key intermediates such as trifluoromethyl-substituted pyridines and pyrazole derivatives, which are then coupled via various functional group transformations. The final step often involves introducing the ethoxy and propan - 2 - yl groups to achieve the desired structure.

From a computational chemistry perspective, understanding the interactions between 5 - ethoxy - N - ( propan - 2 - yl ) - 1 { 2 ( trif luoro methyl ) p y ridin e - 4 - ylm e t h y l } - 1 H - p y ra z ole - 3 - ca rbox am ide and biological targets has been facilitated by advances in molecular modeling techniques. These methods allow researchers to predict binding affinities, identify potential binding sites, and optimize lead structures before experimental validation. Such computational approaches have accelerated drug discovery pipelines by reducing reliance on trial-and-error experimentation.

In conclusion,5 eth oxy N ( pro pan 2 yl ) 1 { 2 ( trif lu or om eth y l ) p y ridin e 4 ylm e t h y l } 1 H p y ra z ole 3 ca rbox am ide, with its CAS number 1699801336, represents a promising candidate for further exploration in chemical biology and drug development. Its unique structural features and potential therapeutic applications make it a subject of intense interest among researchers striving to develop innovative treatments for various diseases. As our understanding of molecular interactions continues to evolve,5 eth oxy N ( pro pan 2 yl ) 1 { 2 ( trif lu or om eth y l ) p y ridin e 4 ylm e t h y l } 1 H p y ra z ole 3 ca rbox am ide is poised to play a significant role in shaping future advancements in medicinal chemistry.